Cas no 59926-78-2 (Malformin C)

• Product Name: Malformin C
• CAS No: 59926-78-2
• MF: C₂₃H₃₉N₅O₅S₂
• MW: 529.716263055801
• CID: 375466
• PubChem ID: 21635794
• Update Time: 2025-04-19

Malformin C Chemical and Physical Properties

Names and Identifiers

• Malformin C
• maloformin B1b
• Cyclo(D-cysteinyl-D-cysteinyl-L-valyl-D-leucyl-L-leucyl),cyclic (1&reg
• Malformin B1b
• 59926-78-2
• CHEBI:227459
• CS-0106853
• BRN 4896114
• Malformin A, 5-L-leucine
• CHEMBL599936
• HY-P2005
• MALFORMINC
• AKOS040755548
• UNII-5L7KT171K3
• (1S,4S,7R,10S,13S)-7,10-diisobutyl-4-isopropyl-15,16-dithia-3,6,9,12,18-pentazabicyclo[11.4.2]nonadecane-2,5,8,11,19-pentone
• GNF-Pf-3267
• (1S,4S,7R,10S,13S)-4,7-bis(2-methylpropyl)-10-propan-2-yl-15,16-dithia-2,5,8,11,19-pentazabicyclo[11.4.2]nonadecane-3,6,9,12,18-pentone
• CYCLO(D-CYSTEINYL-D-CYSTEINYL-L-VALYL-D-LEUCYL-L-LEUCYL), CYCLIC (1->2)-DISULFIDE
• DTXSID40894006
• 5L7KT171K3
• DTXCID601324049
• DA-55201
• (1S,4S,7R,10S,13S)-4,7-bis(2-methylpropyl)-10-propan-2-yl-15,16-dithia-2,5,8,11,19-pentazabicyclo(11.4.2)nonadecane-3,6,9,12,18-pentone

• Inchi： 1S/C23H39N5O5S2/c1-11(2)7-14-20(30)26-16-9-34-35-10-17(27-21(16)31)22(32)28-18(13(5)6)23(33)25-15(8-12(3)4)19(29)24-14/h11-18H,7-10H2,1-6H3,(H,24,29)(H,25,33)(H,26,30)(H,27,31)(H,28,32)/t14-,15+,16+,17+,18-/m0/s1
• InChI Key： TZODYIWCRGWHQB-TZNCUMHOSA-N
• SMILES： S1C[C@@H]2C(N[C@H](CS1)C(N[C@H](C(N[C@@H](C(N[C@H](C(N2)=O)CC(C)C)=O)CC(C)C)=O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 529.23957
• Monoisotopic Mass: 529.239261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 80
• XLogP3: 2.4
• Topological Polar Surface Area: 193

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC
• Refractive Index: 1.541
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 159.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides